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Compound of Interest

Compound Name: lithocholoyl-CoA

Cat. No.: B15551981 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the commercial sources for high-purity

lithocholoyl-CoA, a critical research tool for studying bile acid metabolism and signaling.

Detailed application notes and experimental protocols are included to facilitate its use in

metabolic studies, particularly in the context of nuclear receptor activation.

Commercial Sources and Product Specifications
Lithocholoyl-CoA is a specialized biochemical that is not as widely available as its precursor,

lithocholic acid. Based on current catalog information, MedChemExpress is a potential

commercial supplier. Researchers are advised to directly inquire with suppliers for the most up-

to-date information on purity, available forms (e.g., salt or free acid), and lot-specific certificates

of analysis.
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Supplier
Product
Name

Catalog
Number

Purity Formulation
CAS
Number

MedChemEx

press

Lithocholoyl-

CoA

HY-141474

(example)

>99%

(anticipated)

Lyophilized

powder

(anticipated)

34125-94-3

Other

Potential

Suppliers

Researchers

are

encouraged

to inquire with

other major

biochemical

suppliers

such as

Sigma-

Aldrich,

Cayman

Chemical,

and Avanti

Polar Lipids,

as they may

offer custom

synthesis

services.

Note: The information in the table is based on available data and should be confirmed with the

supplier before ordering.

Storage and Handling of Acyl-CoA Standards
Acyl-CoA thioesters, including lithocholoyl-CoA, are susceptible to hydrolysis and

degradation. Proper storage and handling are crucial to maintain their integrity.

Long-term Storage: For optimal stability, lithocholoyl-CoA should be stored as a lyophilized

powder at -20°C or -80°C, desiccated, and protected from light.
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Reconstitution: Reconstitute the lyophilized powder in a suitable aqueous buffer (e.g., PBS,

pH 7.2) or water. To minimize degradation, prepare fresh solutions for each experiment and

avoid repeated freeze-thaw cycles.

Solution Stability: Aqueous solutions of acyl-CoAs are generally stable for short periods

when stored on ice. For longer-term storage of solutions, it is recommended to aliquot and

freeze at -80°C.

Application Note: Lithocholoyl-CoA in Nuclear
Receptor Signaling
Lithocholic acid (LCA), the metabolic precursor to lithocholoyl-CoA, is a potent signaling

molecule that activates nuclear receptors, including the Vitamin D Receptor (VDR) and the

Pregnane X Receptor (PXR). The biological activities of LCA are intrinsically linked to its

conversion to the CoA thioester, which is a key step in its further metabolism and potential

interaction with cellular pathways.

Lithocholoyl-CoA and Vitamin D Receptor (VDR)
Signaling
LCA is a known agonist of the VDR.[1][2] Activation of VDR by LCA in the intestine plays a role

in regulating intestinal barrier function and innate immunity. The conversion of LCA to

lithocholoyl-CoA is a critical step for its subsequent conjugation with amino acids (glycine or

taurine) for excretion. This metabolic process is intertwined with VDR signaling, creating a

feedback loop that modulates bile acid homeostasis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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